5-amino-N-(3,5-dimethoxyphenyl)-1-(2-oxo-2-(p-tolylamino)ethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(3,5-dimethoxyphenyl)-1-[2-(4-methylanilino)-2-oxoethyl]triazole-4-carboxamide
• InChI: InChI=1S/C20H22N6O4/c1-12-4-6-13(7-5-12)22-17(27)11-26-19(21)18(24-25-26)20(28)23-14-8-15(29-2)10-16(9-14)30-3/h4-10H,11,21H2,1-3H3,(H,22,27)(H,23,28)
• InChI Key: UTXMVHJOBDDNMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=C(N=N2)C(=O)NC3=CC(=CC(=C3)OC)OC)N
• Molecular Formula: C20H22N6O4
• Molecular Weight: 410.4 g/mol

Description

5-amino-N-(3,5-dimethoxyphenyl)-1-(2-oxo-2-(p-tolylamino)ethyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C20H22N6O4 and its molecular weight is 410.434. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biomedical Applications

Ruthenium-Catalyzed Synthesis for Triazole Scaffolds :A study by Ferrini et al. (2015) developed a ruthenium-catalyzed cycloaddition process for the synthesis of 5-amino-1,2,3-triazole-4-carboxylic acids. This method addresses the Dimroth rearrangement issue, making the synthesis of triazole-based scaffolds more efficient. The compounds synthesized demonstrated potential for use in creating peptidomimetics or biologically active compounds, including those acting as HSP90 inhibitors, highlighting their relevance in medicinal chemistry and drug design (Ferrini et al., 2015).

Antitumor and Antimicrobial Activities :Several studies have focused on the synthesis of triazole derivatives and their evaluation for biological activities. For example, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and tested them for antimicrobial activities, finding some compounds exhibited good to moderate effectiveness against various microorganisms. This suggests potential applications of similar compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Synthetic Methodologies and Chemical Properties

Novel Synthesis Approaches :Research by Kemskiy et al. (2018) reported on the synthesis of 5-hydroxy- and 5-sulfanyl-substituted [1,2,3]triazolo[4,5-e][1,4]diazepines, starting from 5-amino-N-(2,2-dimethoxyethyl)-1Н-1,2,3-triazole-4-carboxamides. These methodologies provide new pathways for developing triazole derivatives with potential applications in various fields, including medicinal chemistry and material science (Kemskiy et al., 2018).